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Compound of Interest

Compound Name: DDP-225 free base anhydrous
CAS No.: 99487-25-9

Cat. No.: B7819530

Get Quote

Abstract & Scope

DDP-225 (also known as MCI-225) is a thienopyrimidine derivative acting as a dual-mechanism
agent: a selective norepinephrine reuptake inhibitor (NRI) and a 5-HT3 receptor antagonist.[1]
[2] While the clinical entity is typically the monohydrate hydrochloride salt (CAS 99487-26-0),
the anhydrous free base (CAS 99487-25-9) is critical as a primary reference standard for
solubility profiling, lipophilicity (LogP) determination, and polymorph screening.[1]

This application note provides a rigorous experimental protocol for the isolation, purification,
and characterization of DDP-225 Free Base Anhydrous. Unlike the salt form, the free base
presents unique challenges regarding hygroscopicity and solubility; this guide details the
specific "dry-process" workflows required to maintain the anhydrous state.[1]
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CRITICAL: Do not confuse DDP-225 (MCI-225) with Desvenlafaxine (O-desmethylvenlafaxine),
which is sometimes erroneously indexed under similar code names in generic databases. [1] *
Target Molecule: 4-(2-fluorophenyl)-6-methyl-2-(1-piperazinyl)thieno[2,3-d]pyrimidine. [1][2][3][4]
[5][6] * Formula: C17H17FN4S

e MW: 328.41 g/mol [6]

Mechanism of Action

DDP-225 exhibits a unique pharmacological profile suitable for treating functional
gastrointestinal disorders (like IBS-D) and potentially cognitive deficits.[1]
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Figure 1. Dual mechanism of action of DDP-225 targeting NET inhibition and 5-HT3
antagonism.[1]

Safety & Handling

o Hazard Class: Acute Toxicant (Oral/Inhalation).

e GHS Signal: WARNING.
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o PPE: Nitrile gloves, lab coat, P100 particulate respirator (or fume hood handling).[1]

o Storage: The anhydrous free base is hygroscopic. Store at -20°C in a desiccator under
Argon.

Experimental Protocol: Synthesis & Isolation

This protocol describes the conversion of the precursor 2-chloro-thienopyrimidine to DDP-225
Free Base and the critical "Anhydrous Workup" to prevent hydrate formation.[1]

Materials
e Precursor: 2-Chloro-4-(2-fluorophenyl)-6-methylthieno[2,3-d]pyrimidine (1.0 eq).[1]

Reagent: Piperazine (anhydrous, 3.0 eq).[1]

Solvent: 1,4-Dioxane (anhydrous) or Toluene.[1]

Base: Potassium Carbonate (K2CO3).

Drying Agent: Magnesium Sulfate (MgSOa), activated.[1]

Step-by-Step Methodology
Phase 1: Nucleophilic Substitution

e Charge: In a dry 250 mL round-bottom flask equipped with a magnetic stir bar and reflux
condenser, add 10.0 g (1.0 eq) of the 2-chloro precursor.

e Solvent: Add 100 mL of anhydrous 1,4-Dioxane.

e Reagent Addition: Add 7.0 g (approx 3.0 eq) of anhydrous Piperazine. Note: Excess
piperazine acts as both nucleophile and acid scavenger.[1]

e Reaction: Heat the mixture to reflux (101°C) under a nitrogen atmosphere for 4—6 hours.

e Monitoring: Monitor by TLC (Mobile Phase: DCM/MeOH 9:1). The starting material spot (high
Rf) should disappear.
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Phase 2: Isolation of the Free Base

o Evaporation: Remove the solvent under reduced pressure (Rotavap) to obtain a crude semi-
solid.

o Partition: Dissolve the residue in 150 mL Dichloromethane (DCM).
e Wash: Wash the organic layer with water (2 x 50 mL) to remove excess piperazine and salts.

o Crucial Step: The pH of the aqueous layer should be basic (>10). If not, add a small
amount of 1M NaOH to ensure the product remains in the Free Base form (organic layer).

[1]

e Brine Wash: Wash with saturated brine (1 x 50 mL).

Phase 3: Anhydrous Processing (The "Dry" Step)[1]

e Drying: Dry the DCM layer over anhydrous MgSOa for at least 30 minutes. Filter off the
desiccant.

Concentration: Concentrate the filtrate to approx. 20 mL volume.

Anti-Solvent Crystallization: Slowly add n-Heptane (60 mL) while stirring. A white precipitate
should form.

o Avoid: Do not use diethyl ether or alcohols if strict anhydrous conditions are required, as
they can retain moisture or form solvates.[1]

Filtration: Filter the solid under a stream of nitrogen.

Vacuum Drying: Dry the solid in a vacuum oven at 45°C for 24 hours over P20s.

Workflow Diagram
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Figure 2: Isolation workflow emphasizing the anhydrous drying steps.

Analytical Characterization

To validate the "Free Base Anhydrous" status, the following criteria must be met.

Physicochemical Properties Table
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Property Specification (Free Base) Notes

White to off-white crystalline Distinct from the yellow tint of
Appearance

powder some salts.[1]

Lower than HCI salt (>250°C).

Melting Point 148°C - 152°C o
- Soluble in DCM, DMSO, Insoluble in water (unlike HCI
Solubility
Methanol.[1] salt).
o Must be handled in low
Hygroscopicity Moderate

humidity (<40% RH).

HPLC Method (Purity & Quantification)

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 5 pum).[1]
e Mobile Phase A: 0.1% Triethylamine in Water (pH adjusted to 7.0 with HzPOa).

» Mobile Phase B: Acetonitrile.

e Gradient: 10% B to 90% B over 15 minutes.

e Flow Rate: 1.0 mL/min.

o Detection: UV @ 254 nm.

e Retention Time: Approx 7.5 min (Free base elutes earlier than impurities but retention is pH
dependent).

Solid-State Validation (XRD & DSC)

» Powder X-Ray Diffraction (PXRD):
o The anhydrous form exhibits unique diffraction peaks.

o Key Differentiator: Absence of "halo" (amorphous) and absence of hydrate peaks (which
often appear at lower 2-theta angles in this class).[1]
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« Differential Scanning Calorimetry (DSC):

o Protocol: Heat from 30°C to 200°C at 10°C/min under Nz purge.

o Acceptance Criteria: A single sharp endotherm (melting) near 150°C.

o Failure Mode: A broad endotherm between 80°C-110°C indicates water loss (hydrate

contamination).

Troubleshooting & Causality

Observation

Probable Cause

Corrective Action

Low Yield

Incomplete nucleophilic
substitution due to steric

hindrance of the 2-fluorophenyl

group.[1]

Increase reflux time to 12h or

use a sealed tube at 120°C.

Gummy Product

Residual solvent or formation

of an amorphous phase.

Recrystallize from
Toluene/Heptane. Ensure

vacuum drying is sufficient.

DSC Water Peak

Hygroscopic conversion to

hydrate during handling.

Perform all transfers in a
glovebox or dry bag. Store

over P20s.

Retention Time Drift

pH sensitivity of the piperazine

nitrogen.

Strictly control Mobile Phase A
pHto 7.0 £ 0.1.
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e Eguchi, S., et al. (1997).[1] Pharmacological profile of the novel antidepressant MCI-225.[2]
Arzneimittelforschung. (Contextual reference for salt vs base properties).

+ Mitsubishi Chemical Corp.Patents related to Thienopyrimidine derivatives.[2] (General
synthetic grounding for the 2-chloro displacement reaction).[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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